2-Methyl-3-phenyloxirane-2-carboxylic acid 2-Methyl-3-phenyloxirane-2-carboxylic acid BMK glycidic acid (Item No. 19682) is an analytical reference standard that is categorized as a precursor to the production of phenylacetone (Item Nos. 16103 | 16444). Phenylacetone has been used as a precursor in the illicit synthesis of methamphetamine and amphetamine and is classified as a schedule II controlled substance in the United States. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 25547-51-7
VCID: VC0162504
InChI: InChI=1S/C10H10O3/c1-10(9(11)12)8(13-10)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,11,12)
SMILES: CC1(C(O1)C2=CC=CC=C2)C(=O)O
Molecular Formula: C10H10O3
Molecular Weight: 178.18 g/mol

2-Methyl-3-phenyloxirane-2-carboxylic acid

CAS No.: 25547-51-7

Reference Standards

VCID: VC0162504

Molecular Formula: C10H10O3

Molecular Weight: 178.18 g/mol

2-Methyl-3-phenyloxirane-2-carboxylic acid - 25547-51-7

CAS No. 25547-51-7
Product Name 2-Methyl-3-phenyloxirane-2-carboxylic acid
Molecular Formula C10H10O3
Molecular Weight 178.18 g/mol
IUPAC Name 2-methyl-3-phenyloxirane-2-carboxylic acid
Standard InChI InChI=1S/C10H10O3/c1-10(9(11)12)8(13-10)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,11,12)
Standard InChIKey UPEAOFCHTFWNFG-UHFFFAOYSA-N
SMILES CC1(C(O1)C2=CC=CC=C2)C(=O)O
Canonical SMILES CC1(C(O1)C2=CC=CC=C2)C(=O)O
Description BMK glycidic acid (Item No. 19682) is an analytical reference standard that is categorized as a precursor to the production of phenylacetone (Item Nos. 16103 | 16444). Phenylacetone has been used as a precursor in the illicit synthesis of methamphetamine and amphetamine and is classified as a schedule II controlled substance in the United States. This product is intended for forensic and research applications.
Synonyms 2-methyl-3-phenyl-2-oxiranecarboxylic acid
Reference 1.Collins, M.,Heagney, A.,Cordaro, F., et al. Methyl 3-[3/',4/'-(methylenedioxy)phenyl]-2-methyl glycidate: An ecstasy precursor seized in Sydney, Australia. J.Forensic Sci. 52(4), 898-903 (2016).
PubChem Compound 408836
Last Modified Nov 11 2021
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